![molecular formula C10H10BrN5OS B269936 N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide](/img/structure/B269936.png)
N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide, also known as BMT-046088, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide involves the inhibition of various enzymes and signaling pathways. In cancer cells, this compound inhibits the activity of histone deacetylases, leading to the induction of apoptosis and inhibition of angiogenesis. In inflammation, this compound inhibits the production of pro-inflammatory cytokines by blocking the NF-κB signaling pathway. In bacterial infections, this compound inhibits the activity of bacterial enzymes, leading to the disruption of bacterial cell wall synthesis and ultimately bacterial cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific disease or condition being studied. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis, leading to the inhibition of cancer cell growth. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In bacterial infections, this compound has been shown to have antibacterial activity against various bacterial strains, leading to bacterial cell death.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide in lab experiments is its broad range of potential applications. This compound has been studied for its potential applications in the treatment of cancer, inflammation, and bacterial infections, making it a versatile tool for researchers. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide. One potential direction is the development of more potent and selective analogs of this compound for use in cancer and inflammation research. Another potential direction is the study of this compound in combination with other drugs for the treatment of cancer and bacterial infections. Additionally, the study of this compound in animal models may provide further insight into its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide involves the reaction of 3-bromophenylacetic acid with thiosemicarbazide in the presence of a catalyst, followed by the addition of methyl isothiocyanate. The resulting product is then purified using column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-(3-bromophenyl)-2-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]acetamide has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and bacterial infections. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
Molecular Formula |
C10H10BrN5OS |
---|---|
Molecular Weight |
328.19 g/mol |
IUPAC Name |
N-(3-bromophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide |
InChI |
InChI=1S/C10H10BrN5OS/c1-16-10(13-14-15-16)18-6-9(17)12-8-4-2-3-7(11)5-8/h2-5H,6H2,1H3,(H,12,17) |
InChI Key |
BLDBYXCZQFLKMJ-UHFFFAOYSA-N |
SMILES |
CN1C(=NN=N1)SCC(=O)NC2=CC(=CC=C2)Br |
Canonical SMILES |
CN1C(=NN=N1)SCC(=O)NC2=CC(=CC=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.